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Compound of Interest

Compound Name: 1-(3-Methoxypyridin-4-yl)ethanone

Cat. No.: B1316464 Get Quote

Technical Guide: Safety and Handling of 1-(3-
Methoxypyridin-4-yl)ethanone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety data and handling

precautions for 1-(3-Methoxypyridin-4-yl)ethanone (CAS No: 83431-02-1). Due to the limited

availability of specific toxicological data for this compound, this document emphasizes a

precautionary approach to its handling. The guide synthesizes available safety information,

outlines general protocols for toxicity testing, and provides a logical framework for risk

assessment and control. It is intended to equip researchers, scientists, and drug development

professionals with the necessary information to handle this compound safely in a laboratory

setting.

Chemical Identification and Physical Properties
1-(3-Methoxypyridin-4-yl)ethanone is a pyridinone derivative with potential applications in

pharmaceutical research and development. A summary of its key identifiers and physical

properties is provided in Table 1.
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Identifier Value

Chemical Name 1-(3-Methoxypyridin-4-yl)ethanone

CAS Number 83431-02-1[1][2][3][4][5][6]

Molecular Formula C8H9NO2[1][2][3][4]

Molecular Weight 151.16 g/mol [3]

MDL Number MFCD18258806[1][2][3][4]

Note: Detailed physical properties such as melting point, boiling point, and solubility are not

consistently reported across publicly available sources. Researchers should determine these

properties experimentally as needed.

Hazard Identification and Classification
While comprehensive toxicological studies for 1-(3-Methoxypyridin-4-yl)ethanone are not

publicly available, information from supplier safety data sheets (SDS) indicates that the

compound should be handled as a potential irritant and harmful substance. The toxicological

properties have not been fully investigated.[7]

GHS Hazard Classification (Anticipated):

Based on data for structurally similar compounds and general chemical safety principles, the

following GHS classifications should be considered:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)
H302

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
H315

Serious Eye Damage/Eye

Irritation

Category 2A (Causes serious

eye irritation)
H319

Specific target organ toxicity —

Single exposure

Category 3 (May cause

respiratory irritation)
H335

GHS Pictograms:

The following pictograms are likely to be associated with this compound:

Pictogram Hazard

ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt textHarmful/Irritant[8]

Handling Precautions and Personal Protective
Equipment (PPE)
Given the unknown toxicological profile, stringent adherence to safety protocols is mandatory.

Engineering Controls:

Work with this compound should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood.[7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.[7]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected before use and changed frequently.[7]

Skin and Body Protection: A lab coat and, if necessary, additional protective clothing should

be worn to prevent skin contact.[7]

Respiratory Protection: If working outside a fume hood or if dust generation is likely, a

NIOSH-approved respirator is recommended.

Hygiene Measures:

Avoid inhalation of dust and contact with skin and eyes.[7]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

First Aid Measures
In case of exposure, follow these first aid procedures:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[7]

Eye Contact

Immediately flush eyes with plenty of clean,

running water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.[7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.
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Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep away from strong oxidizing agents, strong acids, and strong bases.[7]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols for Hazard Assessment
Specific experimental data for 1-(3-Methoxypyridin-4-yl)ethanone is not readily available. The

following are generalized protocols based on OECD guidelines for assessing the potential

hazards of a novel chemical compound.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
Objective: To determine the acute oral toxicity of a substance.

Methodology:

Animal Model: Healthy, young adult rats of a single sex (typically females, as they can be

slightly more sensitive).

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.

Dosing:

A sighting study is performed with a single animal to determine the appropriate starting

dose.

The main study involves dosing groups of 5 animals in a stepwise manner using fixed

doses (e.g., 5, 50, 300, 2000 mg/kg).
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Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (Based on OECD Guideline 439)
Objective: To assess the skin irritation potential of a substance.

Methodology:

Test System: A reconstructed human epidermis model (e.g., EpiSkin™, EpiDerm™).

Application: The test substance is applied topically to the surface of the skin tissue.

Incubation: The treated tissues are incubated for a defined period (e.g., 42 minutes),

followed by a post-exposure incubation period (e.g., 42 hours).[9]

Viability Assessment: Cell viability is measured using a cell viability assay, such as the MTT

assay. The formazan crystals formed are extracted and quantified spectrophotometrically.[9]

Classification: The substance is classified as an irritant or non-irritant based on the reduction

in cell viability compared to negative controls. A viability of ≤ 50% typically indicates an

irritant.[9]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
Objective: To determine the potential for a substance to cause eye irritation or corrosion.

Methodology:

Animal Model: Albino rabbits are typically used.

Procedure:
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A single dose of the test substance is applied to the conjunctival sac of one eye of the

animal. The other eye serves as a control.

The test is initially performed on a single animal.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of

corneal opacity, iritis, and conjunctival redness and chemosis.

Scoring: Lesions are scored using a standardized system (e.g., Draize scale).

Classification: The substance is classified based on the severity and reversibility of the

observed effects.

Visualized Workflows and Logical Relationships
Safe Handling Workflow for Chemical Powders
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Safe Handling Workflow for 1-(3-Methoxypyridin-4-yl)ethanone

Preparation

Handling

Cleanup and Disposal

Review SDS and Conduct Risk Assessment

Prepare Engineering Controls (Fume Hood)

Don Personal Protective Equipment (PPE)

Weigh and Handle Compound in Fume Hood

Perform Experiment

Decontaminate Work Area and Equipment

Dispose of Waste According to Regulations

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of chemical powders.
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Hazard Assessment and Control Logic

Hazard Assessment and Control Logic

Assessment

Control Measures

Identify Potential Hazards (Physicochemical, Toxicological)

Evaluate Exposure Potential (Route, Duration, Frequency)

Characterize Risk

Elimination/Substitution

Hierarchy of Control

Engineering Controls (e.g., Fume Hood)

Administrative Controls (SOPs, Training)

Personal Protective Equipment (PPE)
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Caption: Logical flow of hazard assessment and control.

Conclusion
1-(3-Methoxypyridin-4-yl)ethanone is a compound for which detailed public safety and

toxicological data are limited. Therefore, it is imperative that researchers and scientists handle

this substance with a high degree of caution, assuming it to be harmful and irritant. Adherence

to the handling precautions, use of appropriate personal protective equipment, and

implementation of robust engineering controls are essential to minimize exposure risk. The

generalized experimental protocols provided offer a framework for generating necessary safety

data should in-house toxicological assessment be required. By following the principles of

hazard assessment and control outlined in this guide, professionals in drug development and

research can work with this and other novel compounds in a safe and responsible manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1316464#1-3-methoxypyridin-4-yl-ethanone-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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